NITRARINE Di-HCl
NITRARINE Di-HCl
NITRARINE Di-HCl(cas 20069-05-0) is a hypotensive, a spasmolytic, a coronary dilator and a sedative in experimental arrhythmias. Alkaloid, from plants of the Zygophyllaceae family In experimental arrhythmias in the cat, caused by calcium chloride, Aconitine and electric cardiac stimulation, Nitrarine dihydrochloride presents a hypotensive, spasmolytic, coronary dilating and sedative action. Its antiarrhythmic properties are due to its stabilizating effects on the membrane and its coronary dilating action. Nitrarine dihydrochloride is 3-4 times as potent as Novocainamide and Quinidine, and the duration of its effect is 2-5 times longer than that of these products.
Brand Name:
Vulcanchem
CAS No.:
20069-05-0
VCID:
VC0000071
InChI:
InChI=1S/C20H25N3.2ClH/c1-2-6-16-12(4-1)13-9-11-23-17-8-7-15(20(23)19(13)22-16)18-14(17)5-3-10-21-18;;/h1-2,4,6,14-15,17-18,20-22H,3,5,7-11H2;2*1H/t14-,15+,17-,18-,20+;;/m0../s1
SMILES:
C1CC2C3CCC(C2NC1)C4N3CCC5=C4NC6=CC=CC=C56.Cl.Cl
Molecular Formula:
C20H25N3.2HCl
Molecular Weight:
380.35 g/mol
NITRARINE Di-HCl
CAS No.: 20069-05-0
ADC Toxins
VCID: VC0000071
Molecular Formula: C20H25N3.2HCl
Molecular Weight: 380.35 g/mol
Purity: 97 %
| CAS No. | 20069-05-0 |
|---|---|
| Product Name | NITRARINE Di-HCl |
| Molecular Formula | C20H25N3.2HCl |
| Molecular Weight | 380.35 g/mol |
| IUPAC Name | (1R,2R,15S,16R,21S)-4,14,20-triazahexacyclo[13.6.2.02,14.03,11.05,10.016,21]tricosa-3(11),5,7,9-tetraene;dihydrochloride |
| Standard InChI | InChI=1S/C20H25N3.2ClH/c1-2-6-16-12(4-1)13-9-11-23-17-8-7-15(20(23)19(13)22-16)18-14(17)5-3-10-21-18;;/h1-2,4,6,14-15,17-18,20-22H,3,5,7-11H2;2*1H/t14-,15+,17-,18-,20+;;/m0../s1 |
| SMILES | C1CC2C3CCC(C2NC1)C4N3CCC5=C4NC6=CC=CC=C56.Cl.Cl |
| Description | NITRARINE Di-HCl(cas 20069-05-0) is a hypotensive, a spasmolytic, a coronary dilator and a sedative in experimental arrhythmias. Alkaloid, from plants of the Zygophyllaceae family In experimental arrhythmias in the cat, caused by calcium chloride, Aconitine and electric cardiac stimulation, Nitrarine dihydrochloride presents a hypotensive, spasmolytic, coronary dilating and sedative action. Its antiarrhythmic properties are due to its stabilizating effects on the membrane and its coronary dilating action. Nitrarine dihydrochloride is 3-4 times as potent as Novocainamide and Quinidine, and the duration of its effect is 2-5 times longer than that of these products. |
| Purity | 97 % |
| Reference | - Nasirov et al. Chem. Nat. Comp. (1976). 3:334-345 - Aminov et al. Chem. Pharm. J. (1991) (Russian). 3:56-58 |
| PubChem Compound | 102601951 |
| Last Modified | Jan 08 2022 |
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